![molecular formula C7H7BrN2O3 B584128 5-Bromo-2-methoxy-4-methyl-3-nitropyridine CAS No. 884495-14-1](/img/structure/B584128.png)
5-Bromo-2-methoxy-4-methyl-3-nitropyridine
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Overview
Description
5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a chemical compound with the molecular formula C7H7BrN2O3 . It has an average mass of 247.046 Da and a monoisotopic mass of 245.964005 Da . It is a light yellow solid .
Synthesis Analysis
The synthesis of this compound can be achieved from 2-Chloro-4-methyl-3-nitropyridine . The 2-Chloro-4-methyl-3-nitropyridine is first converted to 2-Methoxy-4-methyl-3-nitropyridine, which is then brominated to yield the final product .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with bromo, methoxy, methyl, and nitro groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a predicted boiling point of 302.8±37.0 °C and a predicted density of 1.636±0.06 g/cm3 . It is soluble in chloroform, dichloromethane, and ethyl acetate .Scientific Research Applications
Toxicological Study : 5-Bromo-2-nitropyridine, a related compound, was identified as an intermediate in pharmaceutical and pesticide production and found to be toxic to the human body, with risks of skin and respiratory tract exposure leading to conditions like methemoglobinemia and delayed encephalopathy (Shi et al., 2022).
Chemical Synthesis and Reactions : Studies have explored the directive influence of the N‐oxide group during the nitration of pyridine derivatives, showing the unique pathways and products of these chemical reactions (Hertog et al., 2010). Other research focused on the malonations of substituted nitropyridines, highlighting the reactivity of methoxyl groups in these compounds (Gruber, 1953).
Large Scale Production : A study discussed the large-scale synthesis of 5-Bromo-2-nitropyridine via hydrogen peroxide oxidation, addressing challenges in process development and safety (Agosti et al., 2017).
Solvent Influence on Reactivity : The effect of solvent polarity on the reactivity of halogeno- and alkoxy-derivatives of nitropyridines was investigated, demonstrating how solvent choice affects substitution processes (Hertog & Jouwersma, 1953).
Photochemical Properties : Research on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, related to 5-bromo-3-methoxy-2-(λ1-oxidaneyl)benzylidene, highlighted its potential for photodynamic therapy in cancer treatment due to its photochemical properties (Pişkin et al., 2020).
Vibrational Spectral Studies : A study on 5-Bromo-2-nitropyridine analyzed its Fourier transform Raman and infrared spectra, providing insights into its molecular structure and stability (Sundaraganesan et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a reactant in the synthesis of mln0905, a potent and orally bioavailable inhibitor of polo-like kinase 1 (plk1) . PLK1 is a crucial regulator of the cell cycle and is often overexpressed in cancer cells .
Mode of Action
Given its use in the synthesis of mln0905, it may interact with its target by inhibiting the activity of plk1, thereby disrupting cell cycle progression and potentially leading to cell death .
Biochemical Pathways
As a precursor to mln0905, it may indirectly influence the plk1 pathway, which plays a critical role in cell cycle regulation .
Pharmacokinetics
It has a boiling point of 302.8±37.0 °C and a density of 1.636±0.06 g/cm3 . It is soluble in chloroform, dichloromethane, and ethyl acetate . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in the body.
Result of Action
Its derivative mln0905 has been shown to inhibit plk1, which can disrupt cell cycle progression and potentially lead to cell death .
Action Environment
It should be stored in an inert atmosphere at room temperature for optimal stability .
Properties
IUPAC Name |
5-bromo-2-methoxy-4-methyl-3-nitropyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O3/c1-4-5(8)3-9-7(13-2)6(4)10(11)12/h3H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDKJBCVNNWITN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1Br)OC)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60654563 |
Source
|
Record name | 5-Bromo-2-methoxy-4-methyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60654563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
884495-14-1 |
Source
|
Record name | 5-Bromo-2-methoxy-4-methyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60654563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-methoxy-3-nitro-4-picoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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